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Executive Summary
Sulfur tetrafluoride (SF₄) is a colorless, highly reactive gas with a distinct sulfurous odor.[1][2][3]

[4] It is a potent and corrosive chemical, primarily used as a fluorinating agent in the synthesis

of organic and inorganic compounds.[2] The toxicological profile of sulfur tetrafluoride is of

significant concern due to its severe irritant effects on the skin, eyes, and respiratory tract.[1][3]

[4][5] The primary mechanism of its toxicity is not from the molecule itself, but from its rapid

hydrolysis upon contact with moisture to form highly corrosive and toxic byproducts, namely

hydrogen fluoride (HF) and sulfur dioxide (SO₂).[6] This guide provides a comprehensive

overview of the toxicological data available for sulfur tetrafluoride, including its physicochemical

properties, toxicokinetics, and effects on various organ systems. Detailed experimental

protocols for key toxicological studies are described, and quantitative data are summarized for

ease of reference.

Physicochemical Properties
A summary of the key physicochemical properties of sulfur tetrafluoride is presented in Table 1.

This information is critical for understanding its behavior and potential for exposure.

Table 1: Physicochemical Properties of Sulfur Tetrafluoride
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Property Value Reference

Chemical Formula SF₄ [3]

Molecular Weight 108.06 g/mol [4]

Appearance Colorless gas [1][3][4]

Odor
Distinct sulfur-like/sulfur

dioxide-like odor
[1][3]

Boiling Point -40 °C (-40 °F) at 760 mmHg [4]

Melting Point -121.0 °C (-185.8 °F)

Vapor Pressure 10.5 atm at 21.1 °C (70 °F)

Vapor Density 3.78 (Air = 1)

Water Solubility Reacts violently with water [4]

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion
Due to its high reactivity, the toxicokinetics of sulfur tetrafluoride are primarily dictated by its

hydrolysis products.

Absorption: Inhalation is the primary route of exposure.[5] Upon inhalation, sulfur

tetrafluoride gas rapidly comes into contact with the moist surfaces of the respiratory tract

and hydrolyzes. Dermal and ocular absorption are also significant routes of exposure, with

the hydrolysis occurring on the skin and eye surfaces.

Distribution: The distribution of sulfur tetrafluoride itself is limited due to its rapid breakdown.

However, its hydrolysis products, hydrogen fluoride and sulfur dioxide, are absorbed and can

be distributed systemically. Fluoride ions from HF can be distributed to and accumulate in

bones and teeth.[7]

Metabolism: The primary "metabolism" of sulfur tetrafluoride is its abiotic hydrolysis. There is

no evidence of enzymatic metabolism of the parent compound.
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Excretion: Fluoride is primarily excreted through the urine.[8]

Mechanism of Toxicity
The toxicity of sulfur tetrafluoride is a direct result of its rapid and exothermic reaction with

water, which produces hydrogen fluoride and sulfur dioxide.

SF₄ + 2H₂O → SO₂ + 4HF

These hydrolysis products are responsible for the severe corrosive effects observed upon

exposure.
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Mechanism of Sulfur Tetrafluoride Toxicity

Hydrogen Fluoride (HF) Toxicity
Hydrogen fluoride is a highly corrosive acid that causes severe burns upon contact with any

tissue. The fluoride ion readily penetrates tissues, causing cellular necrosis and decalcification.

[9] Systemically, fluoride ions can bind to calcium and magnesium, leading to hypocalcemia

and hypomagnesemia, which can result in cardiac arrhythmias and other severe systemic

effects.[9]

Sulfur Dioxide (SO₂) Toxicity
Sulfur dioxide is a severe irritant to the mucous membranes of the respiratory tract, eyes, and

skin.[10] In the respiratory system, it can induce bronchoconstriction, particularly in asthmatic
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individuals.[11] SO₂ can also lead to the formation of sulfurous acid on moist surfaces, further

contributing to its irritant properties.

Toxicological Studies
Acute Toxicity
Sulfur tetrafluoride is highly toxic via the inhalation route.

Table 2: Acute Inhalation Toxicity of Sulfur Tetrafluoride in Animals

Species
Exposure
Duration

LC50
Observed
Effects

Reference

Rat 4 hours 20 ppm Lethal [6]

Rat 4 hours 19 ppm/4h LCLo

Rat 10 days (4h/day) 4 ppm

Nasal discharge,

dyspnea,

weakness,

emphysema

[6]

The objective of an acute inhalation toxicity study is to determine the median lethal

concentration (LC50) of a substance.[12][13][14]
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OECD 403 Experimental Workflow

Test Animals: Young, healthy adult rats are typically used.[15]
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Exposure System: Animals are exposed in dynamic inhalation chambers, either whole-body

or nose-only.[16]

Concentration: A range of concentrations are tested to determine the LC50.

Duration: A single 4-hour exposure is standard.[15]

Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days post-exposure.[12][14]

Pathology: A gross necropsy is performed on all animals at the end of the study.

Dermal and Ocular Toxicity
Sulfur tetrafluoride is a severe irritant to the skin and eyes.[1][3][4] Direct contact can cause

severe burns and permanent damage.

This test evaluates the potential of a substance to cause skin irritation or corrosion.[2][17][18]

[19]
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Test Animals: Albino rabbits are the preferred species.[17][18][19]

Application: A single dose of the test substance (0.5 mL for liquids or 0.5 g for solids) is

applied to a small area of the skin.[17][18]

Exposure: The application site is covered with a semi-occlusive dressing for 4 hours.[17][18]

[19]

Observations: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after

patch removal, and observations may continue for up to 14 days to assess reversibility.[18]

This test assesses the potential of a substance to cause eye irritation or corrosion.[1][20][21]

[22][23]

Test Animals: Albino rabbits are typically used.[22]

Application: A single dose of the test substance is instilled into the conjunctival sac of one

eye. The other eye serves as a control.[20][22]

Observations: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1,

24, 48, and 72 hours after instillation, and observations can continue for up to 21 days.[21]

[22]

Chronic Toxicity
The primary concern with chronic exposure to sulfur tetrafluoride is fluorosis, resulting from the

systemic absorption of fluoride ions.[7] Fluorosis is characterized by the mottling of teeth and,

in more severe cases, skeletal changes.[7][24]

Human Health Effects
Accidental human exposure to sulfur tetrafluoride has been reported, primarily in occupational

settings. Symptoms of acute inhalation exposure include severe irritation of the eyes, nose,

and throat, coughing, shortness of breath, and chest tightness, which can progress to

pulmonary edema.[7]
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Carcinogenicity, Mutagenicity, and Reproductive
Toxicity
There is currently no data available to assess the carcinogenic, mutagenic, or reproductive

toxicity of sulfur tetrafluoride.

Exposure Limits
To protect workers from the harmful effects of sulfur tetrafluoride, several organizations have

established occupational exposure limits.

Table 3: Occupational Exposure Limits for Sulfur Tetrafluoride

Organization Limit Value

NIOSH
REL (Recommended Exposure

Limit) - Ceiling
0.1 ppm (0.4 mg/m³)

ACGIH
TLV (Threshold Limit Value) -

Ceiling
0.1 ppm (0.4 mg/m³)

Conclusion
Sulfur tetrafluoride is a highly toxic and corrosive gas, with its primary hazard stemming from its

rapid hydrolysis to hydrogen fluoride and sulfur dioxide. Acute exposure can cause severe

irritation and burns to the skin, eyes, and respiratory tract, potentially leading to life-threatening

pulmonary edema. Chronic exposure may result in fluorosis. Due to its high reactivity and

toxicity, stringent safety precautions and engineering controls are essential when handling this

chemical. Further research is needed to evaluate its potential for carcinogenicity, mutagenicity,

and reproductive toxicity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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